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Compound of Interest

Compound Name: 1-Pentene

Cat. No.: B089616 Get Quote

Essential Safety and Handling Guide for 1-Pentene
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Pentene. Adherence to these

procedures is essential for ensuring laboratory safety.

Physicochemical and Hazard Data for 1-Pentene
The following table summarizes key quantitative data for 1-Pentene, facilitating a quick

assessment of its properties and hazards.
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Property Value Citations

Molecular Formula C₅H₁₀ [1][2]

Molecular Weight 70.13 g/mol [2][3]

Appearance Colorless, volatile liquid [1][4]

Odor
Disagreeable, gasoline-like

odor
[2][4][5]

Boiling Point 29.9-30.1 °C (85.8-86°F) [3][4][6]

Melting Point -165 °C (-265°F) [3][5][6]

Flash Point
-28°C to -20°C (-18.4°F to

-4°F)
[4][6]

Density 0.641 g/mL at 25 °C [3][4]

Vapor Density 2.42 (Air = 1) [2]

Vapor Pressure 635 mmHg at 25 °C [2]

Autoignition Temperature 273 °C (523.4°F) [3][6]

Explosive Limits in Air LEL: 1.4%, UEL: 8.7% [3][5]

Solubility
Insoluble in water; miscible

with alcohol
[4]

Operational Plan for Handling 1-Pentene
A systematic approach is crucial when handling the highly flammable and volatile 1-Pentene.

The following step-by-step procedures cover the entire workflow from preparation to disposal.

Engineering Controls and Pre-Handling Preparations
Ventilation: Always handle 1-Pentene in a well-ventilated area.[7] A certified chemical fume

hood is recommended.

Ignition Sources: Before handling, eliminate all potential ignition sources, including open

flames, sparks, hot surfaces, and static discharge.[3][8][9] Use explosion-proof electrical
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equipment for all operations.[7][8][10]

Safety Equipment: Ensure that an emergency eye wash fountain and a safety shower are

readily accessible in the immediate vicinity of the handling area.[7]

Grounding: To prevent static electricity buildup, ground and bond all containers and receiving

equipment during transfer.[7][8]

Required Personal Protective Equipment (PPE)
Proper PPE is the final line of defense against exposure. The following equipment is mandatory

when handling 1-Pentene:

Eye and Face Protection: Chemical safety goggles are required.[7] Contact lenses should

not be worn.[7] For operations with a higher risk of splashing, a face shield should be used in

addition to goggles.[3][11]

Hand Protection: Wear neoprene or nitrile rubber gloves to prevent skin contact.[7] Always

inspect gloves for integrity before use.[8]

Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[7][8] A

lab coat or chemical-resistant apron is recommended.[9]

Respiratory Protection: If there is a risk of inhalation, or if ventilation is inadequate, use a

NIOSH-certified organic vapor respirator (black cartridge).[7]

Safe Handling and Storage Procedures
Handling:

Use only non-sparking tools.[7][8]

Avoid all contact with eyes and skin, and do not breathe vapor or mist.[7]

Keep the container tightly closed when not in use.[7][8]

Storage:
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Store 1-Pentene in a cool, dry, and well-ventilated area, away from heat and sources of

ignition.[7][8][9]

The storage area should be a designated flammables area, and containers should be kept

refrigerated.[8]

Store locked up and away from incompatible materials such as oxidizing agents.[7][8][9]

Accidental Release and Spill Response
Immediate Actions: In case of a spill, immediately evacuate unnecessary personnel and

eliminate all ignition sources from the area.[3][9]

Containment: For small spills, use a non-combustible absorbent material like sand or dry

earth to contain and collect the substance.[3]

Cleanup: Use clean, non-sparking tools to transfer the absorbed material into a suitable,

closed container for disposal.[3][8]

Environmental Precautions: Prevent the spill from entering sewers or public waterways.[7][8]

First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[6]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water.[7][8]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to remove contact lenses if present and easy to do so.[7][8] Seek medical attention.[7]

Ingestion: Do NOT induce vomiting as this is an aspiration hazard.[8][9] Call a physician or

poison control center immediately.[8]

Waste Disposal Plan
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Regulations: All waste disposal must be conducted in strict accordance with local, regional,

and national regulations.[7][8]

Procedure: 1-Pentene waste should be incinerated in a licensed waste disposal facility.[7]

Do not dispose of the waste into the sewer system.[7]

Containers: Handle empty containers with care as they may contain flammable residual

vapors.[7] These should be disposed of in the same manner as the chemical itself.[12]

Visualized Workflow for Handling 1-Pentene
The following diagram illustrates the logical flow of operations for the safe handling of 1-
Pentene, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of 1-Pentene, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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